Cas no 2658-92-6 (2-Cyclohexen-1-one,2-(3-buten-1-yl)-3-methyl-)

2-Cyclohexen-1-one,2-(3-buten-1-yl)-3-methyl- structure
2658-92-6 structure
Product Name:2-Cyclohexen-1-one,2-(3-buten-1-yl)-3-methyl-
CAS No:2658-92-6
MF:C11H16O
MW:164.244143486023
CID:291052
PubChem ID:278208
Update Time:2025-04-19

2-Cyclohexen-1-one,2-(3-buten-1-yl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclohexen-1-one,2-(3-buten-1-yl)-3-methyl-
    • 2-but-3-enyl-3-methylcyclohex-2-en-1-one
    • 2658-92-6
    • DTXSID60299019
    • NSC-127532
    • NSC 127532
    • 2-(but-3-en-1-yl)-3-methylcyclohex-2-en-1-one
    • NSC127532
    • Inchi: 1S/C11H16O/c1-3-4-7-10-9(2)6-5-8-11(10)12/h3H,1,4-8H2,2H3
    • InChI Key: WKGMMXCUFOLHKE-UHFFFAOYSA-N
    • SMILES: O=C1CCCC(C)=C1CCC=C

Computed Properties

  • Exact Mass: 164.12018
  • Monoisotopic Mass: 164.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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